Cas no 1806182-50-2 (3-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-6-carbonyl chloride)
3-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-6-carbonyl chloride Chemical and Physical Properties
Names and Identifiers
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- 3-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-6-carbonyl chloride
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- Inchi: 1S/C9H7ClF3NO3/c1-4-3-5(7(10)15)14-8(6(4)16-2)17-9(11,12)13/h3H,1-2H3
- InChI Key: YKMWJSPXYISUAM-UHFFFAOYSA-N
- SMILES: ClC(C1=CC(C)=C(C(=N1)OC(F)(F)F)OC)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 287
- XLogP3: 3.5
- Topological Polar Surface Area: 48.4
3-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-6-carbonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029086412-1g |
3-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-6-carbonyl chloride |
1806182-50-2 | 97% | 1g |
$1,579.40 | 2022-03-31 |
3-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-6-carbonyl chloride Related Literature
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
Additional information on 3-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-6-carbonyl chloride
Introduction to 3-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-6-carbonyl chloride (CAS No. 1806182-50-2)
3-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-6-carbonyl chloride (CAS No. 1806182-50-2) is a versatile and highly functionalized compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique combination of methoxy, methyl, trifluoromethoxy, and carbonyl chloride functionalities, offers a wide range of applications in the development of novel drugs and advanced materials.
The molecular structure of 3-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-6-carbonyl chloride is particularly noteworthy for its potential to serve as a key intermediate in the synthesis of complex organic molecules. The presence of the trifluoromethoxy group imparts unique electronic and steric properties, making it an attractive candidate for the design of compounds with enhanced biological activity and improved pharmacokinetic profiles.
Recent advancements in the field have highlighted the importance of fluorinated compounds in drug discovery. Fluorine atoms are known to enhance the lipophilicity, metabolic stability, and binding affinity of drug molecules. The trifluoromethoxy group in 3-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-6-carbonyl chloride contributes to these properties, making it a valuable building block for the development of new therapeutic agents.
In addition to its potential in medicinal chemistry, 3-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-6-carbonyl chloride has also found applications in the synthesis of advanced materials. The combination of its functional groups allows for the creation of polymers and coatings with enhanced thermal stability, mechanical strength, and chemical resistance. These properties make it an ideal candidate for use in various industrial applications, including electronics, coatings, and adhesives.
The synthesis of 3-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-6-carbonyl chloride typically involves a multi-step process that includes the formation of the pyridine ring, introduction of the methoxy and methyl groups, addition of the trifluoromethoxy group, and finally, the conversion to the carbonyl chloride derivative. Each step requires careful control of reaction conditions to ensure high yields and purity. Recent studies have focused on optimizing these synthetic routes to improve efficiency and reduce environmental impact.
The reactivity of 3-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-6-carbonyl chloride is another key aspect that has been extensively studied. The carbonyl chloride functionality makes it highly reactive towards nucleophiles, allowing for facile formation of amides, esters, and other derivatives. This reactivity is crucial for its use as an intermediate in the synthesis of more complex molecules.
In terms of safety and handling, it is important to note that 3-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-6-carbonyl chloride, like many carbonyl chlorides, should be handled with care due to its reactivity and potential for generating hazardous fumes. Proper personal protective equipment (PPE) and ventilation should be used when working with this compound.
The current research landscape is rich with opportunities for further exploration of 3-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-6-carbonyl chloride. Ongoing studies are focused on expanding its synthetic applications, enhancing its biological activity through structural modifications, and developing new methods for its large-scale production. These efforts are expected to lead to significant advancements in both academic research and industrial applications.
In conclusion, 3-Methoxy-4-methyl-2-(trifluoromethoxy)pyridine-6-carbonyl chloride (CAS No. 1806182-50-2) is a highly functionalized compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of functional groups makes it a valuable intermediate for the development of novel drugs and advanced materials. As research continues to advance, this compound is poised to play a significant role in driving innovation across multiple scientific disciplines.
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